Cas no 94344-54-4 (Sappanchalcone)

• Product Name: Sappanchalcone
• CAS No: 94344-54-4
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• CID: 809513
• PubChem ID: 5319493
• Update Time: 2025-08-05

Sappanchalcone Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dihydroxyphenyl)-1-(4-hydroxy-2-methoxyphenyl)prop-2-en-1-one
• (E)-3-(3,4-dihydroxyphenyl)-1-(4-hydroxy-2-methoxyphenyl)prop-2-en-1-one
• 2-Propen-1-one,3-(3,4-dihydroxyphenyl)-1-(4-hydroxy-2-methoxyphenyl)-, (2E)-
• Sappan chalcone
• 3,4,4'-Trihydroxy-2'-methoxychalcone
• sapphalcone
• [ "" ]
• Sappanchalcone
• LMPK12120114
• 2'-Methoxy-3,4,4'-trihydroxy-chalcone
• W2762
• Q27134703
• (2E)-3-(3,4-dihydroxyphenyl)-1-(4-hydroxy-2-methoxyphenyl)prop-2-en-1-one
• (E)-3-(3,4-dihydroxyphenyl)-1-(4-hydroxy-2-methoxy-phenyl)prop-2-en-1-one
• 2-Prop
• (2E)-3-(3,4-Dihydroxyphenyl)-1-(4-hydroxy-2-methoxyphenyl)-2-propen-1-one (ACI)
• 2-Propen-1-one, 3-(3,4-dihydroxyphenyl)-1-(4-hydroxy-2-methoxyphenyl)-, (E)- (ZCI)
• SCHEMBL2835459
• DTXSID501317382
• HY-59001
• CHEMBL476986
• MS-24086
• CHEBI:66172
• AKOS022186153
• 94344-54-4
• CS-0006526
• 2-Propen-1-one, 3-(3,4-dihydroxyphenyl)-1-(4-hydroxy-2-methoxyphenyl)-, (E)-
• G14089
• DA-77679
• BDBM50607853
• SCHEMBL25207614

• Inchi： 1S/C16H14O5/c1-21-16-9-11(17)4-5-12(16)13(18)6-2-10-3-7-14(19)15(20)8-10/h2-9,17,19-20H,1H3/b6-2+
• InChI Key： JVGNTXGHBHMJDO-QHHAFSJGSA-N
• SMILES： C(C1C=CC(O)=CC=1OC)(=O)/C=C/C1C=CC(O)=C(O)C=1

Computed Properties

• Exact Mass: 286.08400
• Monoisotopic Mass: 286.08412354 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 286.28
• XLogP3: 2.6
• Topological Polar Surface Area: 87

Experimental Properties

• Color/Form: Orange powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 581.7±50.0 °C at 760 mmHg
• Flash Point: 221.0±23.6 °C
• PSA: 86.99000
• LogP: 2.70810
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Sappanchalcone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Cinnamylphenols
• Chalcones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Sappanchalcone

Exploring Sappanchalcone (CAS No. 94344-54-4): A Natural Compound with Multifaceted Bioactive Potential

In the realm of natural bioactive compounds, Sappanchalcone (CAS No. 94344-54-4) has garnered significant attention for its diverse pharmacological properties. Derived from the heartwood of Caesalpinia sappan, this chalcone derivative is part of a growing trend in natural product research and phytochemical therapeutics. As consumers increasingly seek plant-based alternatives for health support, compounds like Sappanchalcone are being rigorously studied for their potential applications in anti-inflammatory, antioxidant, and metabolic health contexts.

The structural uniqueness of Sappanchalcone (CAS No. 94344-54-4) lies in its chalcone backbone, which is characterized by an α,β-unsaturated ketone system. This moiety is frequently associated with bioactivity modulation, making it a hotspot for drug discovery research. Recent studies published in journals like Journal of Natural Products highlight its ability to interact with cellular pathways such as NF-κB signaling and Nrf2 activation – topics frequently searched by researchers investigating natural anti-aging compounds and oxidative stress management.

One of the most searched questions regarding Sappanchalcone revolves around its skin health applications. Emerging evidence suggests this compound may inhibit tyrosinase activity (a key enzyme in melanin production), aligning with the booming market demand for natural brightening agents. Cosmetic formulators are particularly interested in its stability profile and synergistic effects with other botanicals like arbutin or vitamin C derivatives.

From a metabolic perspective, Sappanchalcone (CAS No. 94344-54-4) has shown promise in preclinical models of glucose metabolism – a hot topic given the global rise in metabolic disorders. Its potential to modulate PPARγ activity and adipocyte differentiation makes it a candidate for further investigation in nutraceutical development. These properties are frequently queried in academic search engines alongside terms like "natural insulin sensitizers" and "plant compounds for metabolic syndrome".

The extraction and standardization of Sappanchalcone present interesting challenges for natural product chemistry. Advanced techniques like preparative HPLC and countercurrent chromatography are often employed to obtain high-purity material for research. This aligns with industry demands for standardized botanical extracts – a trending topic in supplement manufacturing quality control discussions.

Environmental and sustainability considerations also play a role in Sappanchalcone research. As eco-conscious extraction methods gain traction, scientists are exploring green chemistry approaches for its isolation. This intersects with popular searches about sustainable sourcing of bioactive compounds and carbon-neutral production in the nutraceutical industry.

In analytical applications, Sappanchalcone (CAS No. 94344-54-4) serves as an important chemical marker for quality assessment of Caesalpinia species. Modern UHPLC-MS methods have been developed for its quantification, addressing the need for rapid authentication techniques in herbal product analysis – another area receiving substantial search traffic from quality control professionals.

The safety profile of Sappanchalcone is currently under investigation, with particular attention to its xenobiotic metabolism and potential drug-herb interactions. These aspects generate numerous queries in medical databases, reflecting healthcare professionals' interest in evidence-based phytotherapy and herb safety assessment protocols.

Looking forward, the research trajectory for Sappanchalcone points toward several exciting directions. Its potential in neuroprotective formulations is being explored in light of growing interest in natural cognitive enhancers. Additionally, its structure-activity relationship is inspiring the design of novel semi-synthetic derivatives with enhanced bioavailability – a strategy frequently searched in medicinal chemistry optimization queries.

For researchers and industry professionals tracking emerging phytochemicals, Sappanchalcone (CAS No. 94344-54-4) represents a compelling case study in translating traditional botanical knowledge into modern therapeutic applications. Its multifaceted bioactivity profile continues to generate robust scientific inquiry, particularly in areas aligning with current health trends and precision nutrition approaches.